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Compound of Interest

Compound Name:
Malondialdehyde

tetrabutylammonium

Cat. No.: B012788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Malondialdehyde
tetrabutylammonium salt (MDA-TBA salt), a stable and reliable standard for the quantification

of malondialdehyde (MDA), a key biomarker for oxidative stress. Malondialdehyde is a highly

reactive aldehyde produced during the peroxidation of lipids, but its inherent instability makes it

challenging to use as a standard.[1][2] The tetrabutylammonium salt of the enolate of

malondialdehyde provides a stable, solid, and readily usable alternative for researchers.[1][2]

This document details its chemical and physical properties, synthesis, and primary applications,

with a focus on its use in the Thiobarbituric Acid Reactive Substances (TBARS) assay.

Core Properties and Data
Malondialdehyde tetrabutylammonium salt is a quaternary ammonium salt that is valued for

its stability and solubility in organic solvents, which is an improvement over free MDA.[1][3] It

serves as a convenient source of the malondialdehyde anion for various chemical

transformations and as a dependable standard for analytical assays.[1][2]

Table 1: Chemical and Physical Properties of Malondialdehyde Tetrabutylammonium Salt
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Property Value References

CAS Number 100683-54-3 [3]

Molecular Formula
C₁₉H₃₉NO₂ (or

C₁₆H₃₆N·C₃H₃O₂)
[3]

Molecular Weight 313.52 g/mol [3]

Appearance
White to off-white or pale

yellow powder/solid
[3][4]

Melting Point 126-132 °C [3][4][5]

Purity
≥95%, ≥96%, ≥97.0% (assay

by titration)
[4][5][6]

Solubility

Miscible with water. Slightly

soluble in DMSO and

methanol. Soluble in

dichloromethane,

tetrahydrofuran, and

dimethylformamide. Limited

solubility in nonpolar solvents.

[1][3][7]

Storage Conditions
2-8°C, under inert gas (e.g.,

Nitrogen), protect from light.

Stability

Hygroscopic and light-

sensitive. Stable under

recommended storage

conditions. Reacts with strong

acids and oxidizing agents.

[1][3][8]

Synthesis Pathway
The synthesis of malondialdehyde tetrabutylammonium salt is typically achieved through a

two-step process starting from a stable acetal precursor, 1,1,3,3-tetramethoxypropane.[1][2]

Acid-Catalyzed Hydrolysis: 1,1,3,3-tetramethoxypropane is hydrolyzed in an acidic aqueous

medium to generate the unstable malondialdehyde in situ.[2]
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Salt Formation: The freshly prepared malondialdehyde is then treated with

tetrabutylammonium hydroxide. The hydroxide deprotonates the acidic α-carbon of the

malondialdehyde, forming the stable enolate, which is ionically paired with the

tetrabutylammonium cation.[2]
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1,1,3,3-Tetramethoxypropane

Malondialdehyde (unstable, in situ)

  Acid-Catalyzed Hydrolysis

Malondialdehyde Tetrabutylammonium Salt

 Deprotonation / Salt Formation

Tetrabutylammonium Hydroxide
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Polyunsaturated Fatty Acid (PUFA)

Lipid Radical

 H+ abstraction

Lipid Peroxyl Radical

 + O2

Lipid Hydroperoxide

 + LH

Malondialdehyde (MDA) & other aldehydes

 Decomposition

Reactive Oxygen Species (ROS)

 Initiation
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Prepare MDA Stock Solution

Prepare Serial Dilutions of MDA Standard

Add TBA Reagent to Standards

Incubate at 95°C for 60 min

Cool on Ice

Measure Absorbance at 532 nm

Plot Standard Curve (Absorbance vs. Concentration)

Perform Linear Regression

 

Sample (Plasma, Tissue Homogenate, etc.)
+ BHT Solution

Protein Precipitation (e.g., with Acid)

Centrifugation

Collect Supernatant

Add TBA Reagent

Heat at 95-100°C for 60 min

Cool on Ice

Measure Absorbance at 532 nm

Quantify using Standard Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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